Usaramine
Usaramine
Usaramine is a pyrrolizidine alkaloid isolated from seeds of Crolatalaria pallida. Usaramine demonstrates a highlighted antibiofilm activity against Staphylococcus epidermidis by reducing more than 50% of biofilm formation without killing the bacteria.
Brand Name:
Vulcanchem
CAS No.:
15503-87-4
VCID:
VC0025058
InChI:
InChI=1S/C18H25NO6/c1-3-12-8-11(2)18(23,10-20)17(22)24-9-13-4-6-19-7-5-14(15(13)19)25-16(12)21/h3-4,11,14-15,20,23H,5-10H2,1-2H3/b12-3+/t11-,14-,15-,18-/m1/s1
SMILES:
CC=C1CC(C(C(=O)OCC2=CCN3C2C(CC3)OC1=O)(CO)O)C
Molecular Formula:
C18H25NO6
Molecular Weight:
351.4 g/mol
Usaramine
CAS No.: 15503-87-4
Main Products
VCID: VC0025058
Molecular Formula: C18H25NO6
Molecular Weight: 351.4 g/mol
| CAS No. | 15503-87-4 |
|---|---|
| Product Name | Usaramine |
| Molecular Formula | C18H25NO6 |
| Molecular Weight | 351.4 g/mol |
| IUPAC Name | (1R,4E,6R,7S,17R)-4-ethylidene-7-hydroxy-7-(hydroxymethyl)-6-methyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione |
| Standard InChI | InChI=1S/C18H25NO6/c1-3-12-8-11(2)18(23,10-20)17(22)24-9-13-4-6-19-7-5-14(15(13)19)25-16(12)21/h3-4,11,14-15,20,23H,5-10H2,1-2H3/b12-3+/t11-,14-,15-,18-/m1/s1 |
| Standard InChIKey | BCJMNZRQJAVDLD-FXGRWVCYSA-N |
| Isomeric SMILES | C/C=C/1\C[C@H]([C@@](C(=O)OCC2=CCN3[C@H]2[C@@H](CC3)OC1=O)(CO)O)C |
| SMILES | CC=C1CC(C(C(=O)OCC2=CCN3C2C(CC3)OC1=O)(CO)O)C |
| Canonical SMILES | CC=C1CC(C(C(=O)OCC2=CCN3C2C(CC3)OC1=O)(CO)O)C |
| Colorform | Colorless prisms |
| Melting Point | 178-180℃ |
| Description | Usaramine is a pyrrolizidine alkaloid isolated from seeds of Crolatalaria pallida. Usaramine demonstrates a highlighted antibiofilm activity against Staphylococcus epidermidis by reducing more than 50% of biofilm formation without killing the bacteria. |
| Shelf Life | Stability: stable at room temperature in closed containers: best stored under nitrogen -15 °C. Volatility: low ; stable at room temperature in closed containers |
| Solubility | Soluble in chloroform; slightly soluble in acetone, ethanol, water Practically insoluble in ether. In water, 3.08X10+4 mg/L @ 25 °C /Estimated/ |
| Synonyms | Usaramin;Usaramine;Mucronatine;NISTC15503874;trans-Retrorsine;(15E)-Retrorsine;(15E)-12,18-Dihydroxysenecionan-11,16-dione;[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizine-2,7-dione,3-ethylidene-3,4,5,6,9,11,13,14,14a,14b-decahydro-6-hydroxy-6-(hydroxymethyl)-5-methyl-,(3E,5R,6S,14aR,14bR)- |
| Vapor Pressure | 1.9X10-14 mm Hg @ 25 °C /Estimated/ |
| Reference | 1: Pieters LA, Vlietinck AJ. Spartioidine and Usaramine, Two Pyrrolizidine Alkaloids from Senecio vulgaris. Planta Med. 1988 Apr;54(2):178-9. PubMed PMID: 17265238. 2: Singh GB, Sharma ML, Ghatak BJ. Pharmacological investigations of usaramine, an alkaloid isolated from Crotalaria brevifolia. Indian J Exp Biol. 1969 Jul;7(3):144-7. PubMed PMID: 5359068. |
| PubChem Compound | 5281756 |
| Last Modified | Nov 11 2021 |
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